Galacturonan oligosaccharides DP4

• Molecular Formula: C18H32O16
• Synonyms: α(1-4) linked D-galacturonate oligosaccharides DP4 finely separated prepared by galacturonate polysaccharide hydrolysis. Sodium salt.

Description

Overview of Pectinaceous Polysaccharides as Precursors for Oligogalacturonides

Pectinaceous polysaccharides are a complex group of structural macromolecules found in the primary cell walls and middle lamella of plants. nih.gov These polysaccharides are crucial for plant growth, development, and structural integrity. nih.govnih.gov Among the various components of pectin (B1162225), homogalacturonan (HG) is the most abundant, constituting up to 65% of all pectin. nih.gov HG is a linear homopolymer composed of α-1,4-linked D-galacturonic acid residues. nih.govnih.govnih.gov

The structure of homogalacturonan can be modified in the plant cell wall by enzymes. It is synthesized in the Golgi apparatus with its galacturonic acid residues largely methyl-esterified at the C-6 position and is then secreted into the cell wall. nih.gov There, enzymes called pectin methylesterases (PMEs) can remove these methyl groups. nih.gov This de-esterification process is critical because it exposes the carboxyl groups of the galacturonic acid residues, making the HG chain a substrate for another class of enzymes: polygalacturonases (PGs). nih.gov

During events such as pathogen attack or mechanical wounding, both microbial and plant-derived PGs cleave the HG backbone. nih.govnih.gov This enzymatic degradation releases short-chain fragments known as oligogalacturonides (OGs). nih.govnih.gov The population of OGs produced can vary in size, or degree of polymerization (DP), which refers to the number of galacturonic acid units in the chain. These fragments are not merely cellular debris but are recognized by the plant as potent signaling molecules. nih.gov

Significance of Oligogalacturonides (OGs) as Signaling Molecules in Biological Systems

Oligogalacturonides are recognized as a key class of Damage-Associated Molecular Patterns (DAMPs). nih.gov DAMPs are endogenous molecules released upon tissue injury that signal to the plant that it is under attack or has been damaged, thereby activating the plant's innate immune system. nih.gov The perception of OGs triggers a cascade of defense responses, a process often referred to as pattern-triggered immunity (PTI). nih.gov

The signaling activity of OGs is a clear indication that plants have evolved mechanisms to monitor the integrity of their cell walls. nih.gov Upon release, OGs can elicit a wide range of defense mechanisms, including:

Production of Reactive Oxygen Species (ROS): A rapid generation of ROS, often called an oxidative burst, is a hallmark of OG perception.

Ion Fluxes: OGs trigger rapid changes in ion flow across the plasma membrane, including a significant influx of calcium ions (Ca2+) into the cytosol.

Activation of Kinase Cascades: Mitogen-activated protein kinase (MAPK) pathways are activated, which help to relay the danger signal within the cell. nih.gov

Induction of Defense-Related Genes: The expression of numerous defense genes is upregulated, leading to the synthesis of antimicrobial compounds like phytoalexins and pathogenesis-related (PR) proteins. nih.gov

Cell Wall Reinforcement: Plants fortify their cell walls through processes like callose deposition to create a stronger barrier against invading pathogens. nih.gov

Furthermore, OGs have been shown to interact with and antagonize the effects of plant hormones like auxin, thereby influencing growth and developmental processes. nih.gov This dual role in both defense and development highlights the central importance of OGs as regulatory molecules in plants. nih.gov

Distinctive Research Focus on Degree of Polymerization 4 (DP4) Oligogalacturonans

While much of the early research on oligogalacturonides concentrated on longer chains, typically with a degree of polymerization between 10 and 15 (DP10-15), which were found to be highly effective at inducing defense responses, more recent studies have turned their attention to the bioactivity of shorter OGs. nih.gov There is growing evidence that smaller fragments, including tetragalacturonans (DP4), are also biologically active elicitors.

Research has shown that mixtures of short OGs, such as those with a DP of 4 to 6, can induce the expression of genes associated with pathogen response and defense in plants like potato and tomato. nih.gov However, a significant portion of the detailed molecular work on short OGs has utilized trimers (DP3) as a model system. These studies have demonstrated that trimers are potent elicitors, capable of inducing MAPK phosphorylation and enhancing resistance to necrotrophic pathogens to a degree similar to that of longer OGs. nih.gov

The specific research focus on DP4 as a distinct entity is less pronounced in the literature compared to DP3 or the longer DP10-15 range. Often, DP4 is studied as part of a mixture of short-chain oligomers (e.g., DP2-DP7). This suggests that the biological activity may not be sharply defined by a single DP number in the shorter range, but rather by a continuum of activity across several small oligomers. The commercial availability of high-purity tetragalacturonic acid for research and biochemical assays indicates its importance as a tool for these investigations. The primary research trend is to understand the minimum structural requirements for an OG to be recognized by the plant and to trigger a defense response, with DP4 being a key component in this size class.

Contextualizing DP4 within the Spectrum of Oligogalacturonide Bioactivity and Research Trends

The bioactivity of oligogalacturonides is highly dependent on their structure, particularly their degree of polymerization. This has led to a fascinating and complex picture of how plants perceive and respond to different-sized fragments of their own cell walls.

Initially, the prevailing model suggested that the most active OGs were those with a DP between 10 and 15. This size was considered optimal for forming intermolecular cross-links with calcium ions, creating a structure known as an "egg box," which was thought to be necessary for recognition by plant cell receptors. This led to a research trend focusing heavily on these longer fragments.

However, subsequent research has broadened this view considerably. Studies have demonstrated that very short OGs are also active. For instance, digalacturonic acid (DP2) was found to be a potent inducer of proteinase inhibitors in tomato plants. More recent transcriptomic analyses on Arabidopsis have shown that trimers (DP3) can trigger a robust defense response, upregulating defense-related genes and phytohormone signaling pathways (jasmonic acid, salicylic (B10762653) acid) while downregulating genes related to growth and development. nih.gov This indicates a clear trade-off where the plant reallocates resources from growth to defense upon perceiving these short OGs.

Galacturonan oligosaccharides with a DP4 fall squarely within this group of newly appreciated short-chain elicitors. While they may not always be the most potent on a molar basis compared to some longer chains for certain responses, their ability to induce defense gene expression is established. nih.gov The current research trend is to move away from a single "most active" DP and towards a more nuanced model where different sizes of OGs may fine-tune the plant's response. It is hypothesized that the release of different OG populations (short vs. long) during pathogen attack or development could signal different types of threats or developmental cues, leading to a more tailored biological outcome.

Interactive Data Tables

Table 1: Plant Responses to Oligogalacturonide (OG) Elicitation

Response Type	Specific Manifestation	Typical OG Size Range Studied
Immune Signaling	Oxidative Burst (ROS Production)	DP10-15, DP3
Cytosolic Calcium Influx	General OGA, DP10-15
MAPK Phosphorylation	DP3, Long OGs (>10)
Gene Expression	Upregulation of Defense Genes (e.g., PR proteins, GST, PAL)	DP3, DP4-6, DP10-15
Downregulation of Growth-Related Genes	DP3
Physiological	Phytoalexin Accumulation	DP10-15
Callose Deposition	General OGs
Inhibition of Auxin-Induced Growth	General OGs
Enhanced Pathogen Resistance	DP3, DP10-15

Strategies for the Production and Derivatization of Galacturonan Oligosaccharides Dp4

Enzymatic Hydrolysis Approaches for Targeted DP4 Production

Enzymatic methods are highly favored for producing pectic oligosaccharides due to their high specificity and selectivity, which minimizes the formation of unwanted byproducts. researchgate.net The targeted production of DP4 relies on the careful selection of pectinolytic enzymes and the optimization of reaction conditions to control the extent of pectin (B1162225) depolymerization.

Utilization of Endopolygalacturonases (EC 3.2.1.15) for Controlled Hydrolysis

Endopolygalacturonases (endo-PGs) are key enzymes for the production of galacturonan oligosaccharides. researchgate.net They catalyze the random cleavage of the internal α-(1,4)-glycosidic bonds of the homogalacturonan backbone of pectin. researchgate.netbiosynth.com This mode of action is particularly suitable for generating a mixture of oligosaccharides of varying lengths.

By carefully controlling the reaction time, specific endo-PGs can be used to maximize the yield of DP4. For instance, studies have shown that different commercial enzyme preparations exhibit varying efficiencies in producing specific oligomers. One study found that a preparation labeled Endopolygalacturonase M2 was particularly effective for producing oligogalacturonides, with the composition of the final product being highly dependent on the reaction time. researchgate.net The controlled action of these enzymes allows for the targeted breakdown of polygalacturonic acid into smaller fragments, including the desired DP4. biosynth.com

Application of Pectin Lyases (PLase) and Pectin Methylesterases (PME)

Pectin lyases (PLases) and pectin methylesterases (PMEs) play crucial, often synergistic, roles in the enzymatic degradation of pectin. researchgate.netnih.gov

Pectin Methylesterases (PME, EC 3.2.1.11): Pectin in its natural state is often highly methylesterified. nih.gov PMEs catalyze the de-esterification of these pectin chains by removing methyl groups, which produces pectic acid (polygalacturonic acid) and methanol. researchgate.netnih.gov This action is often a prerequisite for the activity of other pectinases, such as polygalacturonases, which require free carboxyl groups to bind and cleave the polysaccharide chain. The activity of PMEs can be regulated by Pectin Methylesterase Inhibitors (PMEIs), which can influence the final oligosaccharide profile. nih.govnih.gov

Pectin Lyases (PLase): These enzymes cleave the glycosidic linkages of highly esterified pectin through a trans-elimination reaction, resulting in the formation of unsaturated oligogalacturonides at the non-reducing end. researchgate.net The structure of pectin lyases, often a parallel β-helix motif, is well-suited for this catalytic activity. ebi.ac.uk The combined use of PME to first de-esterify the pectin followed by the action of other pectinases can be a strategic approach to control the final oligosaccharide products.

Impact of Enzyme Specificity, Concentration, and Reaction Conditions on DP4 Yield and Purity

The yield and purity of galacturonan oligosaccharide DP4 are critically dependent on several interconnected factors. researchgate.net

Enzyme Specificity: Different pectinolytic enzymes and even different isoforms of the same enzyme exhibit unique cleavage patterns. researchgate.net This specificity dictates the size of the oligosaccharides released. Some enzymes may preferentially produce smaller oligomers like DP2 and DP3, while others might yield a broader range including DP4. researchgate.net

Enzyme Concentration: The ratio of enzyme to substrate (E/S) is a key parameter. Higher enzyme concentrations generally lead to faster hydrolysis but can also result in the rapid breakdown of intermediate oligosaccharides like DP4 into smaller units, thus reducing the final yield. researchgate.net

Reaction Conditions (pH and Temperature): Each enzyme has an optimal pH and temperature at which it exhibits maximum activity. Deviating from these optimal conditions can significantly reduce the rate of hydrolysis. For example, optimization studies for producing pectic galactan-oligosaccharides have shown that the ideal temperature and pH can vary dramatically depending on the specific DP target and the enzyme source (e.g., Cellvibrio japonicus vs. Clostridium thermocellum). researchgate.net

Reaction Time: Hydrolysis time is a critical variable. Short incubation times may not be sufficient to break down the polymer into DP4, while excessively long times can lead to the further degradation of DP4 into smaller sugars. researchgate.net Kinetic studies are essential to identify the point at which the concentration of DP4 is at its maximum. mdpi.com

Table 1: Influence of Enzyme and Reaction Conditions on Oligosaccharide Production

This table summarizes findings on how different enzymes and conditions affect the production of oligosaccharides with varying degrees of polymerization (DP).

Enzyme Source	Target DP	Optimal Temperature (°C)	Optimal pH	E/S Ratio (U/mg)	Time (min)	Reference
C. japonicus galactanase	DP4	21	5	0.462	12.5	researchgate.net
C. thermocellum galactanase	DP4	34.5	11	0.525	222.5	researchgate.net

Substrate Source Influence on DP4 Generation (e.g., Sugar Beet Pectin, Citrus Peel, Onion Skins, Apple Pomace)

The structural characteristics of pectin vary significantly depending on the botanical source, which in turn affects the efficiency of enzymatic hydrolysis and the profile of the resulting oligosaccharides. researchgate.netrsc.org

Citrus Peel and Apple Pomace: These are traditional and rich sources of pectin, containing high amounts of homogalacturonan, the primary substrate for producing galacturonan oligosaccharides. researchgate.net

Sugar Beet Pectin: Pectin from sugar beet pulp is structurally different, often containing a higher proportion of neutral sugar side chains and ferulic acid esters. rsc.org This complexity can influence the accessibility of the homogalacturonan backbone to enzymatic attack, potentially requiring a broader cocktail of enzymes for efficient hydrolysis. researchgate.netrsc.org

Other Sources: Agro-industrial byproducts like lemon peels and onion skins are also valuable pectin sources. rsc.org Hydrolysis of these materials often yields a more complex mixture of oligosaccharides due to the presence of other polysaccharides like rhamnogalacturonan I. rsc.orgresearchgate.net

The choice of substrate not only impacts the potential yield of DP4 but also the purity of the final product, as different sources will release different types of oligomers upon hydrolysis. rsc.org

Chemical and Physico-Chemical Methods for DP4 Generation

While enzymatic methods offer high specificity, chemical and physico-chemical treatments provide alternative routes for pectin depolymerization. rsc.org

Acidic and Hydrothermal Treatments for Oligosaccharide Release from Pectinaceous Biomass

Acid Hydrolysis: This method involves treating pectin or pectin-rich biomass with acid (e.g., trifluoroacetic acid) at elevated temperatures. biosynth.com The acid catalyzes the cleavage of glycosidic bonds, breaking down the polysaccharide into smaller oligosaccharides and monosaccharides. However, this method is less specific than enzymatic hydrolysis and can lead to the degradation of the released sugars and the formation of undesirable byproducts. Controlling the reaction to maximize DP4 yield is challenging. biosynth.com

Microwave-Assisted and Ultrasound-Assisted Extraction Techniques for Pectin Hydrolysis

Advanced extraction technologies, including Microwave-Assisted Extraction (MAE) and Ultrasound-Assisted Extraction (UAE), are pivotal in the hydrolysis of pectin to produce galacturonan oligosaccharides. These methods offer significant advantages over conventional heating, such as reduced processing times, increased efficiency, and minimized degradation of the target compounds. researchgate.net

Ultrasound-Assisted Extraction (UAE) utilizes acoustic cavitation to disrupt plant cell walls, facilitating the release of pectin. The optimization of UAE parameters is crucial for maximizing yield and obtaining desired pectin characteristics. For instance, a study on grape pomace found that the highest pectin yield (approximately 32.3%) was achieved at 75°C for 60 minutes with a citric acid solution at pH 2.0. nih.gov The resulting pectins were rich in galacturonic acid (over 97% of total sugars). nih.gov Similarly, when extracting pectin from sunflower by-products, optimal UAE conditions were found to be an irradiation time of 30 minutes, a temperature of 33°C, and an ultrasound power of 400 W, yielding 11.15% of pectin with a high content of low-esterified galacturonic acid (72.94%). nih.gov

Microwave-Assisted Extraction (MAE) provides rapid and selective heating, which can accelerate pectin hydrolysis while preserving its structural integrity, particularly the "hairy" regions which can be degraded by prolonged heating. core.ac.uk Research on grape pomace identified optimal MAE conditions as a microwave power of 560 W and a pH of 1.8 for a duration of 120 seconds. nih.gov A key advantage of microwave heating is the extremely short residence time required for hydrolysis; one study achieved pectin yields of 40-45% with a residence time of only 0.81 seconds, followed by a cool-down period. core.ac.uk This rapid heating is sufficient to initiate hydrolysis, which then continues during the cooling phase, thereby preventing the degradation associated with sustained high temperatures. core.ac.uk The combination of ultrasound and microwave techniques (UMAE) has also been explored, offering benefits like shorter processing times and improved extraction efficiency. researchgate.net

Table 1: Optimized Conditions for Pectin Extraction using Advanced Techniques

Pectin Source	Technique	Optimal Conditions	Yield / Key Findings	Reference
Grape Pomace	UAE	75°C, 60 min, pH 2.0	~32.3% yield; >97% GalA content	nih.gov
Sunflower By-product	UAE	33°C, 30 min, 400 W	11.15% yield; 72.94% GalA content (low-esterified)	nih.gov
Spondias purpurea L. peels	UAE	70°C, 35 min, pH 1.9	24.2% yield; High degree of esterification (53.19%)	researchgate.net
Grape Pomace	MAE	560 W, 120 s, pH 1.8	Quality comparable to commercial pectins	nih.gov
Potato Waste	MAE	2kW, 0.81 s heating	40-45% yield (GalA content); Preserves "hairy" pectin regions	core.ac.uk

Chemical De-esterification and Acetylation Modulations for DP4 Variants

The functional properties of Galacturonan Oligosaccharides DP4 are significantly influenced by the esterification of their constituent galacturonic acid (GalA) units. The carboxyl group at the C-6 position of GalA can be methyl-esterified, and the hydroxyl groups at O-2 or O-3 can be O-acetylated, depending on the pectin source. mdpi.com These structural modifications are critical for the biochemical and physical properties of the resulting oligosaccharides. mdpi.com

Chemical de-esterification is a common method used to modify the degree of methyl-esterification (DM) of pectin before or after hydrolysis into oligosaccharides. This process typically involves the use of acids or alkalis in aqueous or alcoholic solutions to convert high methoxyl pectin into low methoxyl pectin. mdpi.com This modulation is crucial as the degree of methyl-esterification of galacturonic acid oligosaccharides is a key determinant of their biological activity, including immunomodulatory effects. researchgate.net

Acetylation is another important chemical modulation. The presence of acetyl groups can affect the solubility, viscosity, and gelling properties of pectin and its derived oligosaccharides. The controlled removal or addition of these groups allows for the production of DP4 variants with tailored characteristics for specific research applications. The structure of the oligosaccharide, including its degree of polymerization, methyl-esterification, and saturation, collectively determines its functional profile. researchgate.net For instance, studies have shown that the immunomodulatory potential of galacturonic acid oligosaccharides is dependent on these fine chemical details. researchgate.net

Integrated Bioprocessing and Biorefinery Approaches for Scalable DP4 Production

The scalable production of this compound is increasingly being framed within integrated bioprocessing and biorefinery models. These approaches aim to valorize agricultural and food processing waste streams, such as sugar beet pulp, citrus peels, and potato waste, which are rich sources of pectin. core.ac.ukunipr.it This strategy not only provides a sustainable and cost-effective source of raw material but also addresses waste management challenges.

Integrated bioprocessing involves the combination of multiple process steps, such as extraction, enzymatic hydrolysis, and purification, into a streamlined and efficient workflow. Enzymatic hydrolysis is a key step, where specific enzymes like endo-polygalacturonases are used to break down the pectin backbone into oligosaccharides of desired lengths, including DP4. unipr.itsci-hub.box The use of enzymes allows for controlled depolymerization under mild conditions, leading to a specific mixture of pectic oligosaccharides (POS). unipr.it For example, using the enzyme EPG-M2 on onion skin pectin, an accumulation of DP4 was observed early in the hydrolysis process. sci-hub.box

Biorefinery concepts take this integration a step further by aiming to utilize all components of the biomass. In the context of DP4 production from potato waste, a continuous-flow microwave-assisted extraction system was developed not only to extract pectin efficiently but also to enable the collection of starch as a separate, valuable product stream. core.ac.uk This demonstrates a scalable process that maximizes the value derived from the raw biomass while producing high-yields of pectin suitable for hydrolysis into oligosaccharides. core.ac.uk Such integrated systems are essential for making the production of specialized oligosaccharides like DP4 economically viable and scalable for wider industrial and research applications.

Strategic Derivatization of this compound for Enhanced Research Utility

To facilitate their use in biological and biochemical research, this compound are often chemically modified with specific tags or labels. This process, known as derivatization, enhances their utility by enabling their detection, purification, or immobilization.

Common derivatization strategies include biotinylation and fluorescein (B123965) labeling.

Biotinylation involves attaching a biotin (B1667282) molecule to the oligosaccharide. Biotin has an exceptionally high affinity for streptavidin and avidin (B1170675) proteins, a property that is widely exploited in various biological assays. Biotinylated DP4 can be used for affinity purification of interacting proteins, in surface plasmon resonance (SPR) studies to analyze binding kinetics, or in enzyme-linked immunosorbent assays (ELISA)-like applications.

Fluorescein Labeling attaches a fluorescent molecule, such as fluorescein, to the DP4 oligosaccharide. This allows the oligosaccharide to be visualized and tracked in real-time using fluorescence microscopy or quantified using flow cytometry. This is particularly useful for studying the uptake and localization of DP4 in cellular systems or its interaction with specific cell surface receptors.

Commercial suppliers offer pre-derivatized this compound, indicating the demand for these research tools. elicityl-oligotech.comelicityl-oligotech.com The derivatization is typically performed at the reducing end of the oligosaccharide to minimize interference with its biological activity. galenmolecular.com This strategic modification allows researchers to probe the specific functions and interactions of DP4 in complex biological environments.

Table 2: Examples of Derivatized this compound for Research

Derivative	Tag	Potential Research Application	Reference
Biotinylated DP4	Biotin	Affinity purification, Surface Plasmon Resonance (SPR), ELISA-like assays	elicityl-oligotech.comelicityl-oligotech.com
Fluorescein-labeled DP4	Fluorescein	Fluorescence microscopy, Flow cytometry, Cellular uptake studies	elicityl-oligotech.comelicityl-oligotech.com
Immobilized DP4	Solid Support (e.g., PEGA resin)	Solid-phase binding assays, Sequencing studies	nih.gov

Investigations into the Biological Activities and Mechanistic Pathways of Galacturonan Oligosaccharides Dp4

Role of DP4 in Plant Defense and Signaling Pathways (Damage-Associated Molecular Patterns - DAMPs)

Galacturonan oligosaccharides, including DP4, are recognized as Damage-Associated Molecular Patterns (DAMPs). harvard.edunih.gov DAMPs are molecules released from the plant's own cells upon damage, such as during pathogen attack or mechanical wounding, that can trigger an innate immune response. harvard.edunih.gov This recognition system allows plants to sense danger and initiate protective measures.

Elicitation of Pattern-Triggered Immunity (PTI) in Plants

Upon release, galacturonan oligosaccharides can activate Pattern-Triggered Immunity (PTI), a basal defense mechanism in plants. harvard.edu This response is initiated by the recognition of these oligosaccharides by pattern recognition receptors on the plant cell surface. The activation of PTI leads to a cascade of downstream signaling events aimed at restricting pathogen growth and enhancing the plant's defense capacity. Recent research, however, indicates that while oligogalacturonides (OGs) were thought to be perceived by Wall-Associated Kinases (WAKs), some studies now suggest that WAKs may be dispensable for the plant response to OGs. nih.gov

Induction of Defense Gene Expression and Phytohormone Signaling (e.g., Ethylene (B1197577), Jasmonic Acid, Salicylic (B10762653) Acid Pathways)

A key aspect of the defense response triggered by galacturonan oligosaccharides is the induction of defense-related gene expression. nih.gov Studies have shown that oligogalacturonic acid (OGA) can strongly increase the expression of genes such as CHS, GST, PAL, and PR-1 in Arabidopsis thaliana. nih.gov This induction is dependent on increases in both cytosolic calcium and hydrogen peroxide. nih.gov

The signaling pathways of phytohormones like salicylic acid (SA), jasmonic acid (JA), and ethylene (ET) are crucial in orchestrating plant defense responses. nih.govmdpi.comnih.gov SA is generally associated with defense against biotrophic pathogens, while JA and ET are more involved in responses to necrotrophic pathogens and herbivorous insects. nih.gov The interaction between these pathways, often referred to as crosstalk, can be either synergistic or antagonistic, allowing for a fine-tuned defense response. mdpi.com For instance, in tomato, SA and ET signaling pathways appear to act synergistically in response to Fusarium oxysporum infection. nih.gov

Accumulation of Defense Compounds (e.g., Phytoalexins, Lignin (B12514952), Protease Inhibitors, Phenylpropanoid Compounds, Oxylipins)

The activation of defense signaling pathways by galacturonan oligosaccharides leads to the accumulation of various defense compounds. These include low molecular weight antimicrobial compounds known as phytoalexins, which are synthesized in response to pathogen attack. harvard.edu Lignin, a complex phenolic polymer, is another crucial defense compound that reinforces the plant cell wall, providing a physical barrier against pathogen penetration. nih.govnih.gov The biosynthesis of lignin and other phenylpropanoid compounds is often upregulated during a defense response. nih.gov Additionally, protease inhibitors are produced, which can interfere with the digestive enzymes of herbivores and pathogens. nih.gov

Interaction with Plant Receptors: Wall-Associated Kinases (WAKs) and other Receptor-Like Kinases

The perception of galacturonan oligosaccharides at the cell surface is a critical first step in initiating a defense response. Wall-Associated Kinases (WAKs), a class of receptor-like kinases that span the plasma membrane and are linked to the cell wall, have been identified as potential receptors for these oligosaccharides. nih.gov WAKs can bind to pectin (B1162225) and soluble pectin fragments like oligogalacturonides (OGs). nih.gov This binding is thought to trigger a downstream signaling cascade that activates plant defense mechanisms. However, recent findings have challenged the indispensable role of WAKs in OG perception, suggesting that other receptors or compensatory mechanisms may be involved. nih.gov

Modulation of Plant Growth and Development

Beyond their role in plant defense, oligogalacturonides have been shown to modulate plant growth and development. nih.gov This is often linked to their ability to antagonize the responses of auxin, a key plant growth hormone. nih.gov The balance between defense and growth is a critical aspect of plant biology, and the accumulation of defense compounds can sometimes come at the cost of reduced growth. harvard.edu For example, high levels of expression of a chimeric protein designed to release OGs in vivo led to the accumulation of salicylic acid and reduced plant growth. harvard.edu

Modulation of Gut Microbiota Composition and Metabolism (In Vitro and Animal Models)

Galacto-oligosaccharides (GOS), a group of prebiotics that includes galacturonan oligosaccharides, have been shown to positively influence the gut microbiota. nih.gov Prebiotics are selectively fermented ingredients that lead to specific changes in the composition and/or activity of the gut microbiota, conferring benefits to the host. nih.gov

In animal models, dietary GOS supplementation has been demonstrated to modulate the gut microbiota composition. mdpi.com For instance, in mice, a GOS-rich diet led to a significant decrease in the abundance of Ruminococcaceae and Oscillibacter, while enriching for Alloprevotella, Bacteroides, and Parasutterella. nih.gov In weaned piglets, GOS supplementation enhanced the proliferation of beneficial bacteria such as Bifidobacterium and Lactobacillus. mdpi.com

Furthermore, GOS can influence the metabolic profile of the gut microbiota. Studies in mice have shown that a GOS-rich diet can lead to a decrease in certain fatty acids and may improve lipid metabolism. nih.gov However, the same study also suggested a potential detrimental effect on glucose metabolism with long-term supplementation. nih.gov In vitro studies using date pomace polysaccharides, which contain galacturonic acid, have also demonstrated the potential to modulate gut microbiota and support the growth of probiotics. nih.gov

Immunomodulatory Effects (In Vitro Studies)

Beyond its prebiotic activity, Galacturonan Oligosaccharide DP4 has been implicated in modulating the host immune response, primarily through mechanisms initiated by its interaction with gut bacteria and immune cells.

A key immunomodulatory effect observed in relation to DP4 is the promotion of anti-inflammatory cytokine production. Interleukin-10 (IL-10) is a critical cytokine for maintaining immune homeostasis and suppressing inflammatory responses. nih.gov Research has shown a direct link between DP4 utilization by specific bacteria and increased IL-10 production. In vitro cell-based assays demonstrated that Eubacterium eligens, a bacterial species that effectively utilizes DP4 for growth, strongly promotes the production of the anti-inflammatory cytokine IL-10. oup.com This suggests that DP4 can exert anti-inflammatory effects indirectly by stimulating the proliferation of bacteria that, in turn, induce regulatory immune responses.

The immunomodulatory effects of many polysaccharides and oligosaccharides are mediated through their interaction with Pattern Recognition Receptors (PRRs) on the surface of immune cells. researchgate.net Toll-like receptors (TLRs) are a major class of PRRs involved in initiating innate immune responses. nih.gov Studies on other oligosaccharides have shown they can serve as ligands for these receptors. For instance, low molecular weight hyaluronan oligosaccharides can induce the maturation of dendritic cells via TLR4. nih.gov Similarly, the immunostimulatory effects of chitosan (B1678972) oligosaccharides have been shown to be mediated by TLR4 on macrophages. researchgate.net While direct studies of Galacturonan Oligosaccharide DP4 binding to a specific TLR are not yet prevalent, it is a well-established mechanism for related molecules. researchgate.net The interaction of such oligosaccharides with PRRs like TLRs can trigger downstream signaling cascades, such as those involving NF-κB and MAP kinase, leading to the production of cytokines and other immune mediators. nih.govnih.gov This represents the most likely mechanistic pathway for the direct immunomodulatory potential of DP4.

Other Investigated Biological Activities of Galacturonan Oligosaccharides DP4

Galacturonan oligosaccharides with a degree of polymerization of 4 (DP4), also known as tetragalacturonic acid, are pectin-derived oligosaccharides that have garnered scientific interest for their diverse biological activities. As fragments of the plant cell wall component homogalacturonan, they are recognized as signaling molecules in plants, primarily acting as Damage-Associated Molecular Patterns (DAMPs) that trigger innate immunity. researchgate.netnih.govnih.gov Beyond this well-established role, research has begun to explore other potential biological effects of these molecules.

Induction of Plant Defense Responses

A primary area of investigation for galacturonan oligosaccharides, including DP4, is their ability to elicit defense mechanisms in plants. These molecules are released upon partial degradation of the plant cell wall by enzymes secreted by pathogens. nih.gov This release signals the plant to activate its defense systems.

Short-chain oligogalacturonides are potent elicitors of plant defense responses. elicityl-oligotech.com Studies have shown that mixtures of oligogalacturonides with varying degrees of polymerization can induce the expression of genes associated with pathogen resistance. For instance, research on Arabidopsis thaliana has demonstrated that short oligogalacturonides can trigger the expression of genes involved in jasmonic acid biosynthesis, a key pathway in plant defense. elicityl-oligotech.com Specifically, oligogalacturonides with a degree of polymerization between 4 and 6 have been shown to induce genes related to pathogen and defense responses in potato and tomato plants. elicityl-oligotech.com

The perception of these oligosaccharides at the cell surface by wall-associated kinases initiates a signaling cascade that leads to the production of reactive oxygen species, reinforcement of the cell wall, and the synthesis of antimicrobial compounds known as phytoalexins. nih.govnih.gov

Table 1: Investigated Biological Activities of Short-Chain Galacturonan Oligosaccharides in Plants

Biological Activity	Plant Species	Observed Effect
Induction of Defense Genes	Arabidopsis thaliana	Upregulation of genes associated with plant defense signaling. elicityl-oligotech.com
Pathogen Response	Potato, Tomato	Induction of genes involved in pathogen and defense responses (for DP4-6). elicityl-oligotech.com
Phytohormone Synthesis	Tobacco, Tomato	Stimulation of phytohormone synthesis (for DP4-6). elicityl-oligotech.com

Regulation of Plant Growth and Development

In addition to their role in plant defense, galacturonan oligosaccharides have been found to influence plant growth and development. This regulatory function is often linked to their interaction with auxin, a critical plant hormone that governs cell division, elongation, and differentiation.

Research suggests that oligogalacturonides can act as antagonists to auxin responses. nih.gov By modulating auxin signaling pathways, these oligosaccharides can impact various developmental processes. For example, they have been observed to affect root growth and morphology. The interplay between oligogalacturonide signaling and auxin homeostasis is a complex process that highlights the dual role of these molecules in both stress responses and normal developmental regulation.

Table 2: Effects of Galacturonan Oligosaccharides on Plant Development

Developmental Process	Effect	Mechanism
Root Growth	Modulation of root architecture	Antagonism of auxin responses. nih.gov
Cell Elongation and Division	Regulation of cell expansion	Interaction with auxin signaling pathways.

Antibacterial Activity

Preliminary investigations have suggested that galacturonan oligosaccharides may possess antibacterial properties. A study focusing on the enzymatic hydrolysis of mango pectin indicated that mixtures of pectic oligosaccharides rich in DP2 and DP4 exhibited notable antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up the possibility of utilizing these compounds as natural antimicrobial agents, although further research with purified DP4 is necessary to confirm and characterize this activity.

Table 3: Summary of Other Investigated Biological Activities of this compound

Biological Activity	Key Research Finding
Plant Defense Induction	Acts as a DAMP to trigger innate immunity in plants. researchgate.netnih.govnih.gov
Plant Growth Regulation	Modulates plant development, partly through antagonism of auxin signaling. nih.gov
Antibacterial Potential	Mixtures rich in DP4 have shown antibacterial effects.

Future Research Directions and Research Gaps in Galacturonan Oligosaccharides Dp4 Studies

Standardized Production and Purification: The Need for Defined Structures

A significant hurdle in advancing the study of galacturonan oligosaccharides, including DP4, is the lack of standardized and scalable methods for producing and purifying structurally defined molecules. nih.gov Current methods often rely on the enzymatic or partial acid hydrolysis of pectin (B1162225), a complex heteropolysaccharide. nih.gov This process typically yields a heterogeneous mixture of oligogalacturonides with varying degrees of polymerization (DP) and modifications, such as methylation and acetylation. nih.gov The use of these complex mixtures hinders the precise correlation of specific structures with observed biological functions. nih.gov

Future research must focus on developing robust and reproducible methodologies to obtain pure, well-characterized DP4 structures. This includes the optimization of enzymatic digestion using specific polygalacturonases and the refinement of purification techniques. Chromatographic methods, particularly those utilizing food-grade stationary and mobile phases, show promise for the fractionation of oligosaccharides based on their DP. nih.gov Nanofiltration is another avenue being explored for the purification of oligosaccharides, although challenges such as microbial growth and product loss need to be addressed. nih.gov The development of cost-effective and scalable purification strategies is paramount for making defined DP4 structures readily available for in-depth biological studies.

Beyond the Backbone: Characterizing Substituted and Modified DP4 Variants

The biological activity of galacturonan oligosaccharides is not solely determined by their chain length but also by the presence of various chemical modifications. The galacturonic acid residues within the pectin backbone can be esterified with methyl groups at the C-6 carboxyl group and acetyl groups at the O-2 and O-3 positions. While research has focused on the role of de-esterified pectin in plant-pathogen interactions, the specific influence of these modifications on the biological activity of DP4 remains largely unexplored. researchgate.net

Advanced analytical techniques are needed to characterize these substituted and modified DP4 variants. High-throughput biotin-based glycome profiling, coupled with mass spectrometry, has shown potential in identifying cross-linkages and modifications in complex carbohydrate mixtures and could be adapted for the detailed structural elucidation of modified DP4. nih.gov The synthesis of specific, modified DP4 molecules will be crucial for systematically investigating how different substitutions impact their recognition by cellular receptors and their subsequent biological effects. A key research gap is understanding how the pattern and degree of methylation or acetylation on a DP4 molecule influence its signaling capacity.

Decoding the Message: In-depth Mechanistic Studies of DP4 Perception and Signal Transduction

Oligogalacturonides (OGs) are recognized as damage-associated molecular patterns (DAMPs) in plants, triggering innate immunity. frontiersin.orgnih.gov However, the precise mechanisms of how DP4 is perceived and how the signal is transduced within different biological systems are still being unraveled. In plants, wall-associated kinases (WAKs) have been identified as receptors for OGs. nih.govnih.gov The binding of OGs to WAKs is thought to initiate a downstream signaling cascade.

Future research should aim to provide a more detailed picture of this signaling pathway. Key questions that remain to be answered include:

Does DP4 directly bind to WAKs, and what is the specific binding affinity?

What are the immediate downstream signaling components following receptor activation?

How do signaling pathways activated by DP4, such as mitogen-activated protein kinase (MAPK) cascades, interact with other signaling networks, including those regulated by phytohormones like auxin, jasmonic acid, and salicylic (B10762653) acid? nih.govnih.gov

Investigating these mechanisms in diverse target systems, from plant cells to microbial communities, will provide a comprehensive understanding of how DP4 exerts its biological effects.

The Power of Combination: Exploring Synergistic Effects with Other Bioactive Molecules

The biological environment is a complex milieu of various signaling molecules. Therefore, it is crucial to investigate the potential synergistic or antagonistic effects of DP4 when combined with other bioactive compounds. Preliminary evidence suggests that such interactions are significant. For instance, certain fungal effector proteins can act synergistically with endo-polygalacturonases, enzymes that release OGs from the plant cell wall, to enhance their activity. researchgate.net

In the context of plant health, studies have shown that the application of pectin-derived oligosaccharides (PDOs) can be as effective as the ethylene-releasing agent Ethrel in promoting the accumulation of anthocyanins in grapes. nih.gov This suggests a potential interplay between OG signaling and hormonal pathways. Future research should systematically explore the synergistic effects of DP4 with:

Other elicitors of plant defense, such as chitin (B13524) fragments or flagellin.

Phytohormones and their synthetic analogs.

Other prebiotics and bioactive food components in the context of gut microbiota modulation.

Understanding these interactions will be key to developing more effective and targeted applications for DP4 in agriculture and potentially other fields.

Journey's End: Elucidating DP4 Metabolism and Fate in Biological Environments

A critical and underexplored area of research is the metabolism and ultimate fate of galacturonan oligosaccharides DP4 in various biological systems, excluding human clinical studies. While it is known that functional oligosaccharides are generally not digested in the upper gastrointestinal tract of humans and are instead fermented by the gut microbiota, the specific metabolic pathways for DP4 in other environments are not well understood. nih.gov

Key research gaps include:

In Soil Ecosystems: How is DP4 degraded by soil microorganisms? What are the key microbial species and enzymes involved in its breakdown? Understanding this is crucial for agricultural applications where DP4 might be used to prime plant defenses.

Within Plant Tissues: Once perceived by plant cells, is DP4 internalized and metabolized? Or does it remain in the apoplast? Elucidating the uptake and metabolic fate of DP4 within plants will provide deeper insights into its mode of action as a signaling molecule.

Investigating the expression of microbial polygalacturonases in response to DP4 and tracing the metabolic products of DP4 degradation in different biological matrices are important first steps in filling this knowledge gap.

Beyond the Known: Novel Biotechnological Applications

While the roles of galacturonan oligosaccharides as prebiotics and plant defense elicitors are increasingly recognized, their potential extends to other novel biotechnological applications. The unique structural and chemical properties of DP4 make it a candidate for development in various fields.

One promising area is in material science . The ability of pectic oligosaccharides to influence the properties of hydrogels has been demonstrated. For instance, the addition of pectic oligosaccharides has been shown to result in smoother hydrogel beads, which could be used as effective carriers for encapsulating probiotics. mdpi.com Further research could explore the use of defined DP4 structures in the development of:

Biodegradable films and coatings: Leveraging the polysaccharide nature of DP4 for creating environmentally friendly materials.

Scaffolds for tissue engineering: Creating biocompatible materials that can support cell growth and differentiation.

Drug delivery systems: Utilizing the gelling properties and potential for chemical modification of DP4 to create controlled-release formulations.

Furthermore, as our understanding of DP4's specific interactions with proteins and other molecules grows, its application as a highly specific research tool will expand. For example, biotinylated or fluorescently labeled DP4 could be used to:

Identify and characterize novel OG-binding proteins. wikipedia.org

Probe the architecture of the plant cell wall.

Study the dynamics of pectin-modifying enzymes.

Q & A

Basic Research Questions

Q. How are galacturonan oligosaccharides DP4 synthesized and purified for research use?

• Methodological Answer : DP4 oligosaccharides are typically prepared via controlled hydrolysis of α(1-4)-linked galacturonan polysaccharides using enzymes or chemical methods (e.g., acid hydrolysis). Post-hydrolysis, the oligosaccharides are purified using high-performance anion-exchange chromatography (HPAEC) to isolate DP4 fractions. Sodium salt forms are common for stability . Purity (>99% galacturonic acid content) is validated via HPAEC with pulsed amperometric detection (HPAEC-PAD), ensuring minimal contamination from DP3 or DP5 fragments .

Q. What analytical techniques are critical for confirming the structural integrity of DP4 oligosaccharides?

• Methodological Answer : Structural validation involves:

• HPAEC-PAD : To determine degree of polymerization (DP) and purity .
• NMR spectroscopy : To confirm α(1-4) linkage patterns and anomeric configurations.
• Mass spectrometry (MS) : For molecular weight verification and detection of sodium adducts in salt forms .

Advanced Research Questions

Q. How can researchers reconcile discrepancies in bioactivity data between DP4 and other DPs (e.g., DP3 or DP7/8) in plant immunity studies?

• Methodological Answer : Contradictions often arise from differences in oligosaccharide purity, source material (e.g., plant species), or experimental conditions (e.g., concentration gradients). To address this:

• Standardize oligosaccharide batches using HPAEC-PAD to ensure >95% DP4 content .
• Use dose-response assays to compare bioactivity thresholds across DPs.
• Include negative controls (e.g., galacturonic acid monomers) to rule out nonspecific effects .

Q. What experimental design considerations are essential for studying DP4’s role in modulating pectinolytic enzyme activity?

• Methodological Answer :

• Enzyme kinetics assays : Use Michaelis-Menten kinetics to evaluate DP4’s inhibitory or stimulatory effects on polygalacturonases.
• Competitive binding studies : Employ isothermal titration calorimetry (ITC) to quantify DP4-enzyme affinity.
• Structural modeling : Compare DP4’s binding interactions with longer oligomers (e.g., DP7/8) using molecular docking simulations .

Q. How can researchers optimize DP4 stability in aqueous solutions for in vitro studies?

• Methodological Answer :

• pH control : Maintain solutions at pH 5–7 to prevent β-elimination degradation.
• Chelating agents : Add EDTA to mitigate metal-ion-catalyzed depolymerization.
• Lyophilization : Store DP4 as lyophilized sodium salts at −20°C to prolong shelf life .

Data Interpretation and Reproducibility

Q. What statistical approaches are recommended for analyzing dose-dependent effects of DP4 in cell culture assays?

• Methodological Answer :

• Use nonlinear regression models (e.g., log[inhibitor] vs. response) to calculate EC₅₀/IC₅₀ values.
• Apply ANOVA with post-hoc tests (e.g., Tukey’s) to compare treatments across replicates.
• Report mean ± standard error (SE) from ≥3 independent experiments to ensure robustness .

Q. How should researchers address batch-to-batch variability in DP4 oligosaccharide preparations?

• Methodological Answer :

• Implement quality control (QC) protocols: Require HPAEC-PAD and MS certification for each batch.
• Use internal standards (e.g., deuterated DP4 analogs) in assays to normalize bioactivity data.
• Collaborate with suppliers to document hydrolysis conditions and raw material sources .

Emerging Research Directions

Q. What strategies can be used to investigate DP4’s interaction with microbial polysaccharide lyases?

• Methodological Answer :

• Activity assays : Monitor lyase activity via UV-Vis spectrophotometry (absorbance at 235 nm for unsaturated product formation).
• Synchrotron radiation circular dichroism (SRCD) : Resolve conformational changes in DP4 during enzyme binding.
• Metagenomic screening : Identify novel lyases from environmental samples using DP4 as a substrate .

Q. How can DP4 be integrated into glycan microarray platforms for high-throughput receptor screening?

• Methodological Answer :

• Chemical derivatization : Attach DP4 to NHS-activated glass slides via reductive amination.
• Fluorescence-based binding assays : Incubate arrays with fluorescently labeled lectins or antibodies.
• Data normalization : Use reference glycans (e.g., heparin DP4) to control for nonspecific binding .